Cas no 13291-41-3 (Benzenecarbothioic acid, S-(1-methylethyl) ester)

Benzenecarbothioic acid, S-(1-methylethyl) ester structure
13291-41-3 structure
Product Name:Benzenecarbothioic acid, S-(1-methylethyl) ester
CAS No:13291-41-3
MF:C10H12OS
MW:180.266681671143
CID:1231828
Update Time:2024-08-04

Benzenecarbothioic acid, S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, S-(1-methylethyl) ester
    • S-isopropyl benzothioate
    • Inchi: 1S/C10H12OS/c1-8(2)12-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key: HPIFWVFTPJZGSI-UHFFFAOYSA-N
    • SMILES: C1(C(SC(C)C)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 180.06096

Experimental Properties

  • Density: 1.070±0.06 g/cm3(Predicted)
  • Boiling Point: 247.4±13.0 °C(Predicted)
  • PSA: 17.07
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